Cas no 7507-05-3 ([4-(4-propanoyloxybenzoyl)phenyl] Propanoate)

• Product name: [4-(4-propanoyloxybenzoyl)phenyl] Propanoate
• CAS No: 7507-05-3
• MF: C₁₉H₁₈O₅
• MW: 326.34322
• CID: 981214
• PubChem ID: 348537

[4-(4-propanoyloxybenzoyl)phenyl] Propanoate Chemical and Physical Properties

Names and Identifiers

• [4-(4-propanoyloxybenzoyl)phenyl] Propanoate
• DTXSID20324876
• NSC407907
• NSC-407907
• 7507-05-3
• Propionic acid, diester with 4,4'-dihdroxybenzophenone

• Inchi： InChI=1S/C19H18O5/c1-3-17(20)23-15-9-5-13(6-10-15)19(22)14-7-11-16(12-8-14)24-18(21)4-2/h5-12H,3-4H2,1-2H3
• InChI Key： UKPZQDVIGHDYLS-UHFFFAOYSA-N
• SMILES： CCC(=O)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)OC(=O)CC

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 69.67